Cas no 29444-28-8 (Acetic acid, 2-sulfo-,decyl ester, sodium salt (1:1))

Acetic acid, 2-sulfo-,decyl ester, sodium salt (1:1) structure
29444-28-8 structure
Product Name:Acetic acid, 2-sulfo-,decyl ester, sodium salt (1:1)
CAS No:29444-28-8
MF:C12H23NaO5S
MW:302.362794160843
CID:263041
PubChem ID:23687237
Update Time:2025-04-19

Acetic acid, 2-sulfo-,decyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-sulfo-,decyl ester, sodium salt (1:1)
    • sodium,2-decoxy-2-oxoethanesulfonate
    • Acetic acid, sulfo-, 1-decyl ester, sodium salt
    • Sodium 2-(decyloxy)-2-oxoethane-1-sulphonate
    • sodium 2-(decyloxy)-2-oxoethanesulfonate
    • Sodium decyl sulfoacetate
    • NS00028698
    • DTXSID1067469
    • 97PK2UBO1L
    • UNII-97PK2UBO1L
    • 29444-28-8
    • Acetic acid, 2-sulfo-, decyl ester, sodium salt (1:1)
    • EINECS 249-629-4
    • Inchi: 1S/C12H24O5S.Na/c1-2-3-4-5-6-7-8-9-10-17-12(13)11-18(14,15)16;/h2-11H2,1H3,(H,14,15,16);/q;+1/p-1
    • InChI Key: NCGPNILRARPETC-UHFFFAOYSA-M
    • SMILES: S(CC(=O)OCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 302.11649
  • Monoisotopic Mass: 302.11638929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 311
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.9Ų

Experimental Properties

  • PSA: 83.5

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